Cas no 1261997-75-4 (4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)-)

• Product Name: 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)-
• CAS No: 1261997-75-4
• MF: C₁₁H₇NO₃S
• MW: 233.243181467056
• MDL: MFCD18317135
• CID: 2768400
• Update Time: 2025-06-30

4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)-

• MDL： MFCD18317135
• Inchi： 1S/C11H7NO3S/c13-5-8-3-7(6-16-8)10-4-12-2-1-9(10)11(14)15/h1-6H,(H,14,15)
• InChI Key： FREADGYNSGLZQL-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(O)=O)=C1C1C=C(C=O)SC=1

Additional information on 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)-

4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- and CAS No. 1261997-75-4: A Comprehensive Overview

4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- is a versatile organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. The CAS No. 1261997-75-4 is a critical identifier for this compound, ensuring precise referencing in scientific literature and industrial applications. This molecule features a pyridinecarboxylic acid backbone functionalized with a thienyl group containing a formyl substituent, which contributes to its distinct chemical properties.

The synthesis of 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- typically involves multi-step organic reactions, including electrophilic aromatic substitution and oxidation processes. Recent advancements in catalytic methodologies have enabled more efficient and scalable synthesis protocols, as highlighted in a 2023 study published in Organic & Biomolecular Chemistry. These developments are crucial for expanding the compound's potential applications in drug discovery and materials science.

Research on 4-Pyridinecarboxylic acid, 3-(5-formy-3-thienyl)- has revealed its potential as a scaffold for developing novel therapeutics. A 2024 preclinical study in Journal of Medicinal Chemistry demonstrated its ability to modulate specific enzyme activities, making it a promising candidate for targeting metabolic disorders. The compound's unique structure allows for the incorporation of functional groups that enhance its pharmacological profile.

Applications of 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- extend beyond pharmaceuticals. In materials science, its conjugated system has shown potential for use in organic electronics, particularly in the development of conductive polymers. A 2023 review in Advanced Materials discussed its role in creating novel semiconducting materials with tunable electronic properties.

The chemical stability and solubility characteristics of 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- are critical factors influencing its application. Recent studies have focused on optimizing its solubility through structural modifications, as reported in a 2024 article in Chemical Communications. These modifications have enhanced its bioavailability, making it a valuable candidate for oral drug formulations.

Environmental and safety considerations are also being explored for 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)-. Researchers are investigating its biodegradation pathways and potential ecological impact, as detailed in a 2023 study in Environmental Science & Technology. These studies are essential for ensuring sustainable use in industrial and pharmaceutical contexts.

The future of 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- research lies in its integration with emerging technologies. For instance, its application in nanotechnology and drug delivery systems is being explored, as highlighted in a 2024 conference presentation at the International Symposium on Pharmaceutical Sciences. These innovations could lead to breakthroughs in targeted therapy and personalized medicine.

Understanding the molecular interactions of 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- is vital for its development. Computational models and molecular docking studies have provided insights into its binding affinity to various biological targets, as reported in a 2023 paper in Journal of Computational Chemistry. These findings guide the design of more effective therapeutic agents.

The synthesis and application of 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- continue to evolve with advancements in analytical techniques. High-resolution mass spectrometry and NMR spectroscopy are being used to characterize its structural features, as described in a 2024 review in Analytical Chemistry. These techniques ensure the accuracy and reliability of its chemical analysis.

As research progresses, 4-Pyridinecarboxylic acid, 3-(5-formyl-3-thienyl)- is expected to play a significant role in various scientific disciplines. Its unique properties make it a valuable compound for both academic and industrial applications, driving innovation in pharmaceuticals, materials science, and beyond.